Cas no 1565924-38-0 (4-methyl-5-(1,1,2,2-tetrafluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 4-methyl-5-(1,1,2,2-tetrafluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 1565924-38-0
• MF: C₅H₄ClF₄N₃O₂S
• MW: 281.615772247314
• MDL: MFCD26089778
• CID: 5245767
• PubChem ID: 121598249
• Update Time: 2025-10-19

4-methyl-5-(1,1,2,2-tetrafluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-sulfonyl chloride, 4-methyl-5-(1,1,2,2-tetrafluoroethyl)-
• 4-methyl-5-(1,1,2,2-tetrafluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride

• MDL： MFCD26089778
• Inchi： 1S/C5H4ClF4N3O2S/c1-13-3(5(9,10)2(7)8)11-12-4(13)16(6,14)15/h2H,1H3
• InChI Key： ZUMRLIQGXREKMG-UHFFFAOYSA-N
• SMILES： N1=C(C(F)(F)C(F)F)N(C)C(S(Cl)(=O)=O)=N1

Additional information on 4-methyl-5-(1,1,2,2-tetrafluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride

Introduction to 4-methyl-5-(1,1,2,2-tetrafluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1565924-38-0)

4-methyl-5-(1,1,2,2-tetrafluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a sulfonyl chloride functional group and a fluorinated side chain, contribute to its distinctive chemical properties and reactivity. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS No. 1565924-38-0 uniquely identifies this compound in scientific literature and databases. Its molecular formula and structure suggest a high degree of complexity, which is often associated with compounds that exhibit potent biological effects. The sulfonyl chloride moiety is particularly noteworthy as it serves as a versatile synthetic handle for further functionalization. This allows chemists to incorporate additional groups or modify existing ones, enabling the creation of novel derivatives with tailored properties.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug candidates can significantly influence their binding affinity to biological targets and resistance to enzymatic degradation. In the case of 4-methyl-5-(1,1,2,2-tetrafluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride, the presence of four fluorine atoms in the side chain (1,1,2,2-tetrafluoroethyl) likely contributes to its stability and reactivity under various conditions.

The triazole ring itself is a well-studied pharmacophore that has been incorporated into numerous drugs and agrochemicals. Its three-membered aromatic structure provides rigidity and electronic properties that can modulate interactions with biological receptors. The methyl group at the 4-position of the triazole ring further influences the electronic distribution and steric environment around the sulfonyl chloride group. This fine-tuning of structural features is crucial for optimizing biological activity and minimizing unwanted side effects.

One of the most compelling aspects of 4-methyl-5-(1,1,2,2-tetrafluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride is its potential as a building block for drug discovery. The sulfonyl chloride group is particularly useful for forming amide or urea bonds with nucleophilic residues in peptides or other bioactive molecules. This capability has been leveraged in the development of protease inhibitors and other enzyme-targeting agents. Additionally, the fluorinated side chain can serve as an anchor point for further derivatization using transition-metal-catalyzed cross-coupling reactions.

Recent advancements in synthetic methodologies have enabled more efficient access to complex heterocyclic compounds like this one. Techniques such as transition-metal-catalyzed cyclizations and organometallic chemistry have streamlined the synthesis of triazole derivatives. These methods often provide higher yields and better selectivity compared to traditional approaches. As a result, researchers can now more readily explore the synthetic possibilities offered by 4-methyl-5-(1,1,2,2-tetrafluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride, accelerating the discovery process.

The pharmaceutical industry continues to seek novel scaffolds that exhibit desirable pharmacological properties. The combination of a triazole core with a sulfonyl chloride group and a fluorinated side chain makes this compound an attractive candidate for further investigation. Preclinical studies have demonstrated that derivatives with similar structural motifs can modulate inflammatory pathways and exhibit antiviral or anticancer activities. While specific data on CAS No. 1565924-38-0 may be limited at this time due to its relatively recent emergence as a research chemical,

its potential applications are vast. Researchers are exploring its utility in designing small-molecule inhibitors targeting bacterial resistance mechanisms or in developing new antifungal agents where triazole derivatives have shown promise. The ability to modify both the sulfonyl chloride handle and the fluorinated side chain provides chemists with ample opportunities to optimize potency and selectivity.

The synthesis of 4-methyl-5-(1,1,2,2-tetrafluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride also highlights the importance of green chemistry principles in modern drug development. Efforts are underway to minimize hazardous waste generation and improve atom economy during synthetic routes. Advances in catalytic systems have allowed for more sustainable production methods without compromising efficiency or yield.

In conclusion, 4-methyl-5-(1,,1,,2,,2-tetrafluoroethyl)-,CAS No.15659-39-38-0 is a structurally sophisticated compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile intermediate for synthesizing bioactive molecules with tailored properties. As synthetic methodologies continue to evolve, 4-methyl--5-(11,,12,,22-tetrafluoroethyl)-< 41,-12,44-triazole-<-3-sulfonylchloride> will undoubtedly play an important role in future drug discovery efforts.The ongoing exploration of this compound underscores its importance as a tool for medicinal chemists seeking innovative solutions to complex biological challenges.